2-(3-Acetylphenyl)-6-chlorobenzoic acid, 95%
Overview
Description
2-(3-Acetylphenyl)-6-chlorobenzoic acid (6-chloro-2-acetylphenyl benzoate, 6-chloro-2-APB) is a highly potent, selective and non-competitive antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It has been used extensively in biochemical and physiological research due to its high selectivity for mGluR5 and its ability to easily cross the blood-brain barrier. 6-chloro-2-APB has been used to study the role of mGluR5 in various physiological and pathological processes such as neurodegenerative diseases, anxiety, depression, and pain.
Scientific Research Applications
6-chloro-2-APB has been widely used in scientific research for its high selectivity for 2-(3-Acetylphenyl)-6-chlorobenzoic acid, 95% and its ability to cross the blood-brain barrier. It has been used to study the role of 2-(3-Acetylphenyl)-6-chlorobenzoic acid, 95% in a variety of physiological and pathological processes, including neurodegenerative diseases, anxiety, depression, and pain. It has also been used to study the role of 2-(3-Acetylphenyl)-6-chlorobenzoic acid, 95% in synaptic plasticity and learning and memory.
Mechanism of Action
6-chloro-2-APB is a non-competitive antagonist of 2-(3-Acetylphenyl)-6-chlorobenzoic acid, 95%. It binds to the allosteric site of 2-(3-Acetylphenyl)-6-chlorobenzoic acid, 95% and prevents the binding of agonists to the receptor, thus inhibiting the receptor's activity. 6-chloro-2-APB also inhibits the binding of glutamate, an agonist of 2-(3-Acetylphenyl)-6-chlorobenzoic acid, 95%, to the receptor.
Biochemical and Physiological Effects
6-chloro-2-APB has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce anxiety and depression-like behaviors in animal models. It has also been shown to reduce pain sensitivity and reduce inflammation. In addition, 6-chloro-2-APB has been shown to have neuroprotective effects and to improve cognitive function.
Advantages and Limitations for Lab Experiments
The main advantage of using 6-chloro-2-APB in laboratory experiments is its high selectivity for 2-(3-Acetylphenyl)-6-chlorobenzoic acid, 95% and its ability to easily cross the blood-brain barrier. This makes it an ideal tool for studying the role of 2-(3-Acetylphenyl)-6-chlorobenzoic acid, 95% in various physiological and pathological processes. However, there are some limitations to using 6-chloro-2-APB in laboratory experiments. It is a highly potent compound and thus must be used with caution. In addition, it is a non-competitive antagonist of 2-(3-Acetylphenyl)-6-chlorobenzoic acid, 95%, which means that it does not affect the receptor directly and thus may not be as effective as an agonist in some experiments.
Future Directions
The use of 6-chloro-2-APB in scientific research has opened up a variety of possibilities for further research. Some potential future directions for research include studying the role of 2-(3-Acetylphenyl)-6-chlorobenzoic acid, 95% in other physiological and pathological processes, such as drug addiction and epilepsy; exploring the use of 6-chloro-2-APB as a potential therapeutic agent for a variety of neurological disorders; and investigating the potential of 6-chloro-2-APB as a tool for drug discovery. Additionally, further research is needed to better understand the mechanism of action of 6-chloro-2-APB and its effects on other receptors and pathways.
Synthesis Methods
6-chloro-2-APB is synthesized from 2-acetylphenol and 6-chlorobenzoic acid in a three-step process. The first step involves the reaction of 2-acetylphenol with hydrochloric acid to form 2-chloro-3-acetylphenol. The second step involves the reaction of 2-chloro-3-acetylphenol with 6-chlorobenzoic acid to form 6-chloro-2-acetylphenyl benzoate. The third step involves the hydrolysis of 6-chloro-2-acetylphenyl benzoate to form 6-chloro-2-APB.
properties
IUPAC Name |
2-(3-acetylphenyl)-6-chlorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClO3/c1-9(17)10-4-2-5-11(8-10)12-6-3-7-13(16)14(12)15(18)19/h2-8H,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DLKXQQDAYFVPGW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=CC(=C1)C2=C(C(=CC=C2)Cl)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80689756 |
Source
|
| Record name | 3'-Acetyl-3-chloro[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80689756 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261973-66-3 |
Source
|
| Record name | 3'-Acetyl-3-chloro[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80689756 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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